2,6-dimethoxy-4-{[4-(3-methylbutanoyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 1-[4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C18H28N2O4/c1-13(2)9-17(21)20-7-5-19(6-8-20)12-14-10-15(23-3)18(22)16(11-14)24-4/h10-11,13,22H,5-9,12H2,1-4H3
• InChI Key: VIRKIRHRRORJPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCN(CC1)CC2=CC(=C(C(=C2)OC)O)OC
• Molecular Formula: C18H28N2O4
• Molecular Weight: 336.4 g/mol

Description

• This compound belongs to a class of organic compounds that are characterized by the presence of dimethoxy, piperazinyl, and phenol functional groups.

Synthesis Analysis

• The synthesis of similar compounds often involves multi-step processes, including reactions such as the Mannich reaction, as demonstrated in the synthesis of related compounds (Perangin-angin & Chairi, 2019).

Molecular Structure Analysis

• The molecular structure of such compounds can be characterized using techniques like NMR, FT-IR, and GC-MS, which help in elucidating the arrangement of functional groups and overall molecular conformation (Miller, Olavesen, & Curtis, 1974).

Chemical Reactions and Properties

• These compounds may participate in various chemical reactions, including condensation reactions and cycloadditions, leading to the formation of new functional groups or molecular frameworks (Kunishima et al., 1999).

Physical Properties Analysis

• The physical properties such as melting point, solubility, and crystalline structure are crucial for understanding the behavior of this compound in different environments. These properties are often determined using X-ray crystallography and spectroscopic methods (Jin et al., 2001).

Chemical Properties Analysis

• The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for forming derivatives, are key for understanding the compound's applications in different fields. Studies often involve exploring reactions under various conditions to ascertain these properties (Fridman, Kapon, & Kaftory, 2003).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological systems through hydrogen bonding (due to the phenolic OH), ionic interactions (due to the nitrogen atoms in the piperazine ring), and hydrophobic interactions (due to the methoxy and 3-methylbutanoyl groups).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential interactions with biological systems. Without specific data, it’s difficult to provide an accurate safety profile.